Cas no 1094-85-5 (Ethanone,1,1'-[1,1'-biphenyl]-4,4'-diylbis[2,2-dihydroxy-)

Ethanone,1,1'-[1,1'-biphenyl]-4,4'-diylbis[2,2-dihydroxy- structure
1094-85-5 structure
Product Name:Ethanone,1,1'-[1,1'-biphenyl]-4,4'-diylbis[2,2-dihydroxy-
CAS No:1094-85-5
MF:C16H14O6
MW:302.278765201569
CID:198012
PubChem ID:517920
Update Time:2025-04-19

Ethanone,1,1'-[1,1'-biphenyl]-4,4'-diylbis[2,2-dihydroxy- Chemical and Physical Properties

Names and Identifiers

    • Ethanone,1,1'-[1,1'-biphenyl]-4,4'-diylbis[2,2-dihydroxy-
    • 4',4'''-Biacetophenone,2,2,2'',2''-tetrahydroxy- (6CI,8CI)
    • 4,4'-Biphenyldiglyoxylaldehyde, aldehydo-dihydrate
    • 4,4'-Bis(biphenylglyoxal) dihydrate
    • CV 58917
    • Xenaldial
    • Xenalvis
    • Xenygloxal
    • Zenaldial
    • 1094-85-5
    • 1,1'-([1,1'-Biphenyl]-4,4'-diyl)bis(2,2-dihydroxyethanone)
    • Ethanone, 1,1'-(biphenyl-4,4'-diyl)bis(2,2-dihydroxy-
    • 1,1'-(Biphenyl-4,4'-diyl)bis(2,2-dihydroxyethanone)
    • 4,4'-Biphenylbis(glyoxal-2-hydrate)
    • NIOSH/KM5536500
    • KM55365000
    • Inchi: 1S/C16H14O6/c17-13(15(19)20)11-5-1-9(2-6-11)10-3-7-12(8-4-10)14(18)16(21)22/h1-8,15-16,19-22H
    • InChI Key: DDPNUFITOMENNU-UHFFFAOYSA-N
    • SMILES: O=C(C(O)O)C1C=CC(=CC=1)C1C=CC(C(C(O)O)=O)=CC=1

Computed Properties

  • Exact Mass: 302.07902
  • Monoisotopic Mass: 302.07903816g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 5
  • Complexity: 351
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 115Ų

Experimental Properties

  • PSA: 115.06
Recommended suppliers
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd